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Compound of Interest

Compound Name: 2-Methoxyethyl phenyl ether

Cat. No.: B1347079

An In-depth Technical Guide to 2-Methoxyethyl
Phenyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxyethyl phenyl ether, a
significant chemical compound with applications in various scientific fields. This document
details its chemical structure, molecular formula, physicochemical properties, and key
experimental protocols for its synthesis and analysis.

Core Compound Information

Structure and Molecular Formula:

2-Methoxyethyl phenyl ether, a member of the glycol ethers class of compounds, is
characterized by a phenyl group attached to a methoxyethyl group via an ether linkage.

The molecular formula for 2-Methoxyethyl phenyl ether is CoH120:2.[1] Its structure is
confirmed by its IUPAC name, 2-methoxyethoxybenzene, and its CAS registry number, 41532-
81-4.[2]

Chemical Structure:

Caption: Workflow for the Williamson Ether Synthesis of 2-Methoxyethyl phenyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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